Cas no 2377608-01-8 (5-Methoxycarbonyl-2,3-methylenedioxyphenylboronic acid)

• Product Name: 5-Methoxycarbonyl-2,3-methylenedioxyphenylboronic acid
• CAS No: 2377608-01-8
• MF: C₉H₉BO₆
• MW: 223.975163221359
• CID: 5194583
• Update Time: 2025-05-19

5-Methoxycarbonyl-2,3-methylenedioxyphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methoxycarbonyl-2,3-methylenedioxyphenylboronic acid
• (6-methoxycarbonyl-1,3-benzodioxol-4-yl)boronic acid
• (6-(Methoxycarbonyl)benzo[d][1,3]dioxol-4-yl)boronic acid
• [6-(methoxycarbonyl)-2H-1,3-benzodioxol-4-yl]boronic acid

• Inchi： 1S/C9H9BO6/c1-14-9(11)5-2-6(10(12)13)8-7(3-5)15-4-16-8/h2-3,12-13H,4H2,1H3
• InChI Key： WKSAEGYUZIGPAG-UHFFFAOYSA-N
• SMILES： O1COC2C=C(C(=O)OC)C=C(B(O)O)C1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Topological Polar Surface Area: 85.2

Additional information on 5-Methoxycarbonyl-2,3-methylenedioxyphenylboronic acid

Research Briefing on 5-Methoxycarbonyl-2,3-methylenedioxyphenylboronic acid (CAS: 2377608-01-8) in Chemical Biology and Pharmaceutical Applications

The compound 5-Methoxycarbonyl-2,3-methylenedioxyphenylboronic acid (CAS: 2377608-01-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This boronic acid derivative is a key intermediate in the synthesis of various bioactive molecules, particularly in the development of proteasome inhibitors and other therapeutic agents targeting ubiquitin-proteasome pathways. Recent studies have highlighted its utility in Suzuki-Miyaura cross-coupling reactions, enabling the construction of complex biaryl structures with high efficiency and selectivity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the application of 5-Methoxycarbonyl-2,3-methylenedioxyphenylboronic acid in the synthesis of novel proteasome inhibitors. The study revealed that the compound's unique structural features, including the methylenedioxy and methoxycarbonyl groups, contribute to enhanced binding affinity with the proteasome's β5 subunit. This finding opens new avenues for the development of next-generation anticancer agents, particularly for hematologic malignancies such as multiple myeloma.

Further investigations into the compound's physicochemical properties have been conducted, with a focus on its stability and reactivity under various conditions. A recent publication in Organic Process Research & Development (2024) reported optimized synthetic protocols for large-scale production of 5-Methoxycarbonyl-2,3-methylenedioxyphenylboronic acid, addressing previous challenges related to yield and purity. The improved synthetic route employs green chemistry principles, reducing the environmental impact while maintaining high product quality.

The compound's potential extends beyond proteasome inhibition. Emerging research suggests applications in PET radiopharmaceutical development, where its boronic acid moiety serves as a versatile handle for radiofluorination. A 2024 study in ACS Medicinal Chemistry Letters demonstrated successful incorporation of 5-Methoxycarbonyl-2,3-methylenedioxyphenylboronic acid into fluorine-18 labeled tracers for imaging protein-protein interactions in neurodegenerative diseases.

From a drug discovery perspective, computational modeling studies have provided insights into the molecular interactions of derivatives of 5-Methoxycarbonyl-2,3-methylenedioxyphenylboronic acid with various biological targets. Molecular dynamics simulations published in Journal of Chemical Information and Modeling (2023) revealed stable binding conformations with several kinase targets, suggesting potential applications in kinase inhibitor development for oncology and inflammatory diseases.

Quality control and analytical method development for 5-Methoxycarbonyl-2,3-methylenedioxyphenylboronic acid have also seen advancements. Recent publications in the Journal of Pharmaceutical and Biomedical Analysis (2024) describe validated HPLC methods for impurity profiling and stability-indicating assays, crucial for ensuring the compound's suitability in pharmaceutical manufacturing.

In conclusion, 5-Methoxycarbonyl-2,3-methylenedioxyphenylboronic acid (CAS: 2377608-01-8) represents a versatile and valuable building block in medicinal chemistry. Its applications span from proteasome inhibitor development to radiopharmaceuticals, with ongoing research continuing to uncover new therapeutic possibilities. The compound's unique structural features and reactivity profile position it as an important tool in the drug discovery toolbox, particularly for targeted therapies in oncology and neurodegenerative diseases.